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Compound of Interest

Compound Name: 4-Isopropoxy-2-isopropylphenol

Cat. No.: B14839726

Get Quote

IUPAC Name: 4-((2-(propan-2-yloxy)ethoxy)methyl)phenol

CAS Number: 177034-57-0[1]

Molecular Formula: C₁₂H₁₈O₃[1]

Molecular Weight: 210.27 g/mol [1]

This compound is a critical building block in the pharmaceutical industry, primarily valued for its

role in the multi-step synthesis of Bisoprolol, a cardioselective β1-adrenergic receptor blocker

prescribed for cardiovascular diseases like hypertension.[1]

Physicochemical and Spectroscopic Data
A comprehensive understanding of a compound's physical and chemical properties is

fundamental to its application in synthesis and development.
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Property Value Source(s)

Appearance
White crystalline solid or

powder
[1]

Solubility

Soluble in organic solvents

such as ethanol and ether;

also soluble in water.

[1]

¹H-NMR (δ, ppm)

1.15 (d, 6H), 3.55 (m, 1H),

3.65 (t, 2H), 4.50 (s, 2H), 6.85

(d, 2H), 7.20 (d, 2H), 9.50 (s,

1H)

[1]

Mass Spec. (m/z)
210.1256 [M]⁺, 107 [C₇H₇O]⁺

(base peak)
[1]

Synthesis of 4-((2-isopropoxyethoxy)methyl)phenol:
A Detailed Protocol and Rationale
The primary industrial route to this key intermediate is the etherification of 4-hydroxybenzyl

alcohol with 2-isopropoxyethanol. This reaction is typically acid-catalyzed.

Experimental Protocol: Acid-Catalyzed Etherification
This protocol is a representative method for the synthesis of 4-((2-

isopropoxyethoxy)methyl)phenol.

Materials:

4-hydroxybenzyl alcohol

2-isopropoxyethanol

Toluene

Solid acid catalyst (e.g., silica sulfuric acid or Amberlyst 15)

Potassium carbonate
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Procedure:

Reaction Setup: In a reaction flask equipped with a stirrer and a condenser, charge 2-

isopropoxyethanol and dissolve it in toluene.

Catalyst Addition: Add the solid acid catalyst to the reaction mixture. The use of a solid acid

catalyst simplifies post-reaction work-up through simple filtration.

Reactant Addition: Slowly add 4-hydroxybenzyl alcohol to the mixture while stirring.

Reaction: Heat the mixture to a moderate temperature (e.g., 80-100 °C) and maintain for

several hours. The progress of the reaction should be monitored by a suitable technique

such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography

(HPLC).[2]

Work-up:

Cool the reaction mixture to room temperature.

Filter the mixture to recover the solid acid catalyst.

To the filtrate, add potassium carbonate and stir for one hour to neutralize any remaining

acid.[1]

Filter the mixture to remove the potassium carbonate.

Purification: The resulting crude product can be purified by distillation under reduced

pressure or by column chromatography to yield pure 4-((2-isopropoxyethoxy)methyl)phenol.

Causality in Experimental Choices
Choice of Catalyst: While various acids can catalyze this etherification, solid acid catalysts

like silica sulfuric acid or ion-exchange resins (e.g., Amberlyst 15) are often preferred in

industrial settings.[2] This choice is driven by the ease of separation of the catalyst from the

reaction mixture (filtration versus a more complex aqueous work-up for liquid acids), which

also allows for catalyst recycling, improving the process's economic and environmental

profile.
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Temperature Control: Maintaining a controlled reaction temperature is crucial. Higher

temperatures can lead to the formation of dimeric impurities from the self-condensation of 2-

isopropoxyethanol. A moderate temperature ensures a reasonable reaction rate while

minimizing side reactions, thus leading to a purer product.

Neutralization Step: The addition of a weak base like potassium carbonate after the reaction

is a critical step to neutralize the acid catalyst, preventing potential degradation of the

product during subsequent purification steps, especially if distillation at elevated

temperatures is employed.[1]

Visualization of the Synthesis Workflow
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Caption: A generalized experimental workflow for the synthesis of 4-((2-

isopropoxyethoxy)methyl)phenol.

Application in Drug Development: The Synthesis of
Bisoprolol
The primary and most significant application of 4-((2-isopropoxyethoxy)methyl)phenol is as a

pivotal intermediate in the synthesis of Bisoprolol.[1][2][3] Understanding this role provides a

clear context for its importance to drug development professionals.

The synthesis of Bisoprolol from this intermediate generally proceeds via two additional key

steps:

Epoxidation: The phenolic hydroxyl group of 4-((2-isopropoxyethoxy)methyl)phenol is

reacted with epichlorohydrin in the presence of a base to form a glycidyl ether intermediate.

Ring-Opening: The resulting epoxide is then subjected to a ring-opening reaction with

isopropylamine to introduce the final side chain, yielding Bisoprolol.

Visualization of the Role in Bisoprolol Synthesis
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Caption: The role of 4-((2-isopropoxyethoxy)methyl)phenol in the synthesis of Bisoprolol.
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Safety and Handling
As with any chemical reagent, proper safety precautions are paramount. While a specific,

detailed safety data sheet for 4-((2-isopropoxyethoxy)methyl)phenol may not be universally

available, the safety profile can be inferred from its starting materials and related phenolic

compounds.

General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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